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Compound of Interest

Compound Name: 2-Methylheptadecane

Cat. No.: B108993

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, analytical methods, and biological significance of 2-methylheptadecane
(CAS No. 1560-89-0). Primarily known as an insect sex pheromone, this long-chain branched
alkane also has applications in biofuel research and as a reference standard in analytical
chemistry. While direct pharmacological applications are not currently established, this
document collates available toxicological data for related long-chain alkanes, offering a safety
profile relevant to drug development professionals. Detailed experimental protocols for its
synthesis and analysis by gas chromatography-mass spectrometry (GC-MS) are provided,
alongside visualizations of its role in insect chemical communication.

Chemical and Physical Properties

2-Methylheptadecane is a saturated, branched-chain hydrocarbon with the molecular formula
CisHsg[1]. Its physical and chemical properties are summarized in the table below.
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Property Value Source
Molecular Formula CisHss [1]
Molecular Weight 254.50 g/mol [1][2]
CAS Number 1560-89-0 [11[2]
Appearance Colorless liquid [3]
Boiling Point 311.0 °C at 760 mmHg [4]
Melting Point 5.7°C [4]
Density ~0.8 g/cm?3 [5]
Flash Point 108.9 °C [4]

logP (Octanol/Water Partition

Coefficient)

10.14 (estimated)

[4]

Water Solubility

Insoluble

IUPAC Name 2-Methylheptadecane [1]
Synonyms Isooctadecane [6]
Synthesis

A notable and efficient synthesis of 2-methylheptadecane was reported by Ballini and Bosica

in 1993, utilizing a two-step process involving the Henry reaction[7][8].

Experimental Protocol: Two-Step Synthesis via Henry

Reaction

This protocol is based on the methodology described by Ballini and Bosica.

Step 1: Henry Reaction (Nitroaldol Condensation)

» Reaction Setup: To a stirred solution of a suitable nitroalkane (e.g., 1-nitropropane) in a

suitable solvent (e.g., methanol), add a catalytic amount of a base (e.g., sodium hydroxide).
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o Aldehyde Addition: Slowly add a long-chain aldehyde (e.g., pentadecanal) to the reaction
mixture at room temperature.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC).

» Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid (e.qg.,
hydrochloric acid) and extract the product with an organic solvent (e.g., diethyl ether).

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The resulting -nitro alcohol can be purified by column
chromatography on silica gel.

Step 2: Reductive Denitration

» Reaction Setup: Dissolve the purified (3-nitro alcohol from Step 1 in a suitable solvent (e.qg.,
acetonitrile).

e Reducing Agent: Add an excess of a reducing agent capable of denitration (e.qg., tributyltin
hydride) and a radical initiator (e.g., azobisisobutyronitrile, AIBN).

e Reaction Conditions: Heat the reaction mixture at reflux under an inert atmosphere (e.g.,
argon).

e Reaction Monitoring: Monitor the disappearance of the starting material by TLC or GC-MS.

e Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent
under reduced pressure. The crude product can be purified by column chromatography on
silica gel to yield 2-methylheptadecane.
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Synthesis of 2-Methylheptadecane via Henry Reaction

Step 1: Henry Reaction

Nitroalkane Long-chain Aldehyde Base Catalyst

Henry Reaction
(Nitroaldol Condensation)

[B-Nitro Alcohol Intermediate

Step 2: Reductive Denitration

Reducing Agent Radical Initiator
(e.g., Tributyltin Hydride) (AIBN)

Reductive Denitration

2-Methylheptadecane

Click to download full resolution via product page

A simplified workflow for the two-step synthesis of 2-methylheptadecane.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is the primary analytical technique for the identification and quantification of 2-

methylheptadecane, particularly in complex biological matrices such as insect extracts.

Experimental Protocol: GC-MS Analysis of 2-
Methylheptadecane

1.

Sample Preparation (from insect glands)

Extraction: Excise the pheromone glands from female moths and extract with a non-polar
solvent such as hexane or pentane for a short duration (e.g., 1-5 minutes) to minimize the
extraction of internal lipids.

Concentration: Concentrate the extract under a gentle stream of nitrogen to a final volume of
approximately 50-100 pL.

Internal Standard: Add a known amount of an internal standard (e.g., eicosane) for
quantitative analysis.

. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 7890B GC or equivalent.
Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d.,
0.25 pum film thickness), is suitable for separating long-chain hydrocarbons.

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
Injector: Splitless mode at 250 °C.

Oven Temperature Program:

[¢]

Initial temperature: 50 °C, hold for 2 minutes.

o

Ramp: 10 °C/min to 300 °C.

Final hold: 10 minutes at 300 °C.

(¢]
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e Mass Spectrometer Parameters:
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
o Scan Range: m/z 40-550.
3. Data Analysis

« |dentification: The retention time of the peak corresponding to 2-methylheptadecane should
be compared with that of a pure standard. The mass spectrum should exhibit characteristic
fragmentation patterns for branched alkanes, including a molecular ion peak (m/z 254) and a
series of fragment ions separated by 14 amu (-CHz-).

e Quantification: The concentration of 2-methylheptadecane in the sample can be determined
by comparing the peak area of the analyte to that of the internal standard.
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GC-MS Analysis Workflow for 2-Methylheptadecane

Sample Preparation
(e.g., Insect Gland Extraction)

GC Injection
(Splitless Mode)

GC Separation
(Non-polar Column)

MS lonization
(Electron lonization)

MS Detection
(Mass Analyzer)

Data Analysis
(Identification & Quantification)
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A generalized workflow for the analysis of 2-methylheptadecane using GC-MS.

Biological Significance and Applications
Insect Pheromone
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2-Methylheptadecane is a well-documented sex pheromone in several species of tiger moths
(family Arctiidae)[1]. It is released by females to attract males for mating. The specificity of the
pheromone signal is crucial for reproductive isolation among closely related species.

The olfactory signaling pathway in insects for pheromone detection is a complex process.

Insect Olfactory Signaling Pathway for Pheromones

2-Methylheptadecane
(Pheromone)

Pheromone Binding Protein (PBP)
in Sensillar Lymph

Olfactory Receptor (OR)
on Dendritic Membrane

Olfactory Receptor Neuron (ORN)

Signal Transduction Cascade
(lon Channel Activation)

@Potential GeneraD

Antennal Lobe
(Brain)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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